Cas no 1536730-44-5 (2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol)
2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- AKOS019061594
- 2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol
- EN300-1149173
- 1536730-44-5
- 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol
-
- Inchi: 1S/C7H10N6O/c8-7-3-5(6-4-9-12-10-6)11-13(7)1-2-14/h3-4,14H,1-2,8H2,(H,9,10,12)
- InChI Key: WJQJVLKWEZMUOF-UHFFFAOYSA-N
- SMILES: OCCN1C(=CC(C2C=NNN=2)=N1)N
Computed Properties
- Exact Mass: 194.09160896g/mol
- Monoisotopic Mass: 194.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 106Ų
2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1149173-0.05g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 0.05g |
$948.0 | 2023-10-25 | |
| Enamine | EN300-1149173-0.1g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 0.1g |
$993.0 | 2023-10-25 | |
| Enamine | EN300-1149173-0.25g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 0.25g |
$1038.0 | 2023-10-25 | |
| Enamine | EN300-1149173-0.5g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 0.5g |
$1084.0 | 2023-10-25 | |
| Enamine | EN300-1149173-1.0g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1149173-2.5g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 2.5g |
$2211.0 | 2023-10-25 | |
| Enamine | EN300-1149173-5.0g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1149173-10.0g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 10g |
$5774.0 | 2023-05-26 | ||
| Enamine | EN300-1149173-1g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 1g |
$1129.0 | 2023-10-25 | |
| Enamine | EN300-1149173-5g |
2-[5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-yl]ethan-1-ol |
1536730-44-5 | 95% | 5g |
$3273.0 | 2023-10-25 |
2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol
Recent Advances in the Study of 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1536730-44-5)
The compound 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1536730-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its structure, which combines a pyrazole core with a triazole moiety, offers multiple sites for chemical modification, making it an attractive candidate for the development of novel bioactive molecules. Researchers have explored its potential in targeting various disease pathways, including inflammation, cancer, and infectious diseases.
One of the key breakthroughs in the study of this compound is its synthesis via click chemistry, which allows for efficient and selective functionalization. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound can be synthesized with high yield and purity, paving the way for its use in high-throughput screening assays. The study also reported that the compound exhibits promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range.
Further investigations into the mechanism of action of 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol have revealed its ability to modulate key signaling pathways. For instance, it has been shown to inhibit the NF-κB pathway, which plays a critical role in inflammation and cancer progression. This finding suggests that the compound could be developed as an anti-inflammatory or anti-cancer agent, although further in vivo studies are needed to validate these effects.
In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology. Its ability to form stable complexes with various biomolecules makes it a valuable tool for studying protein-ligand interactions. A recent study in ACS Chemical Biology (2024) utilized the compound as a probe to investigate the binding dynamics of a specific kinase, providing insights into the structural requirements for kinase inhibition.
Despite these promising findings, challenges remain in the development of 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique properties and versatile applications make it a compelling subject for ongoing research in the chemical biology and medicinal chemistry fields.
In conclusion, the latest research on 2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol (CAS: 1536730-44-5) underscores its potential as a multifunctional compound with applications in drug discovery and chemical biology. Continued exploration of its synthesis, biological activity, and mechanism of action will be crucial for unlocking its full therapeutic and scientific value.
1536730-44-5 (2-5-amino-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-1-ylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)